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Compound of Interest

Compound Name: ZD0947

Cat. No.: B1682409 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This document provides essential guidance on the

personal protective equipment (PPE), handling procedures, and disposal of ZD0947, a potent

ATP-sensitive potassium channel (KATP) opener.

Due to the absence of a publicly available Safety Data Sheet (SDS) for ZD0947 (CAS Number:

172649-40-0), this guidance is based on best laboratory practices and safety information for

structurally similar compounds, specifically benzonitrile derivatives. It is crucial to supplement

these recommendations with a comprehensive, substance-specific risk assessment before

commencing any work.

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is essential to minimize exposure during the

handling of ZD0947. The following table summarizes the recommended PPE.
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Protection Type Recommended Equipment
Specifications & Best

Practices

Respiratory Protection

NIOSH-approved respirator

with appropriate cartridges for

organic vapors and

particulates.

To be used in areas with

inadequate ventilation or when

handling the powder form to

prevent inhalation. Ensure

proper fit testing and regular

cartridge replacement.

Eye and Face Protection
Chemical safety goggles and a

face shield.

Goggles should provide a

complete seal around the

eyes. A face shield offers an

additional layer of protection

against splashes and aerosols.

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile).

Inspect gloves for any signs of

degradation or perforation

before and during use. Change

gloves frequently and

immediately if contaminated.

Body Protection

Laboratory coat, closed-toe

shoes, and additional

protective clothing as needed.

A lab coat should be worn at

all times in the laboratory. For

larger quantities or in case of

potential splashes, consider

using a chemical-resistant

apron or suit.

Operational and Disposal Plans
Adherence to strict operational and disposal protocols is critical for maintaining a safe

laboratory environment and ensuring regulatory compliance.

Handling and Storage
Engineering Controls: Handle ZD0947 in a well-ventilated area, preferably within a certified

chemical fume hood, to minimize inhalation exposure.
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Safe Handling Practices:

Avoid direct contact with skin, eyes, and clothing.

Do not breathe dust or aerosols.

Prepare solutions and handle the compound in a designated area.

Wash hands thoroughly after handling.

Storage: Store in a tightly sealed, properly labeled container in a cool, dry, and well-

ventilated area, away from incompatible materials.

Spill Management
In the event of a spill:

Evacuate and Secure: Immediately evacuate the affected area and restrict access.

Ventilate: Ensure adequate ventilation to disperse any airborne contaminants.

Personal Protection: Wear the appropriate PPE as outlined above.

Containment and Cleanup: For solid spills, carefully sweep or vacuum the material, avoiding

dust generation. For liquid spills, absorb with an inert material (e.g., vermiculite, sand) and

place in a sealed container.

Decontamination: Clean the spill area thoroughly with an appropriate solvent and then with

soap and water.

Disposal: Dispose of all contaminated materials as hazardous waste.

Disposal Plan
All waste containing ZD0947, including empty containers, contaminated labware, and spill

cleanup materials, must be treated as hazardous waste.

Waste Collection: Collect waste in designated, properly labeled, and sealed containers.
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Segregation: Do not mix ZD0947 waste with other waste streams unless compatible.

Disposal Route: Dispose of hazardous waste through a licensed and certified environmental

disposal service, in accordance with all local, state, and federal regulations.

ZD0947 and KATP Channel Interaction
ZD0947 functions as an opener of ATP-sensitive potassium channels (KATP). The following

diagram illustrates a simplified logical relationship of its mechanism of action.

Logical Flow of ZD0947 Action

ZD0947

ATP-Sensitive K+ Channel (KATP)

Binds to and opens

Cell Membrane Hyperpolarization

Increases K+ efflux

Modulation of Cellular Activity
(e.g., Muscle Relaxation)

Leads to

Click to download full resolution via product page

Caption: Logical flow of ZD0947's action as a KATP channel opener.
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[https://www.benchchem.com/product/b1682409#personal-protective-equipment-for-
handling-zd0947]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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